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Compound of Interest

Compound Name: Demethylbatatasin IV

Cat. No.: B1214630

Demethylbatatasin IV: A Technical Guide for
Researchers

An In-depth Examination of the Physical, Chemical, and Biological Properties of a Promising
Natural Stilbenoid

Demethylbatatasin IV, a naturally occurring stilbenoid, has garnered attention within the
scientific community for its potential therapeutic applications. This technical guide provides a
comprehensive overview of its physical and chemical properties, supported by available
experimental data. It is intended to serve as a resource for researchers, scientists, and drug
development professionals interested in the further exploration and utilization of this
compound.

Core Chemical and Physical Properties

Demethylbatatasin IV, systematically named 5-[2-(2-hydroxyphenyl)ethyllbenzene-1,3-diol, is
a trinydroxybibenzyl derivative.[1] Its core structure consists of two benzene rings linked by an
ethyl bridge, a feature characteristic of the bibenzyl class of compounds.[1]

Table 1: Physicochemical Properties of Demethylbatatasin IV
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Property Value Source
Molecular Formula C14H1403 [2]
Molecular Weight 230.26 g/mol [2]
CAS Number 113276-63-4 [2]
Appearance No.t explicitly reported, likely a ]

solid.
Melting Point Not experimentally determined.
Boiling Point Not experimentally determined. -

Water Solubility

Estimated at 175.7 mg/L at 25
°C. Considered practically

insoluble.

[2](3]

Solubility in Organic Solvents

Slightly soluble in methanol
and chloroform. Soluble in
Dimethyl Sulfoxide (DMSO)
and Dimethylformamide
(DMF).

Synonyms

2',3,5-trinydroxybibenzyl, 5-(2-
Hydroxyphenethyl)-1,3-
benzenediol

[2]

Spectroscopic and Analytical Data

The structural elucidation and quantification of Demethylbatatasin IV rely on various

spectroscopic techniques. While complete experimental spectra are not readily available in the

public domain, predicted mass spectrometry data provides valuable information for its

identification.

Table 2: Predicted Mass Spectrometry Data for Demethylbatatasin IV
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Adduct miz

[M+H]* 231.10158
[M+Na]* 253.08352
[M+NHa]* 248.12812
[M+K]* 269.05746
[M-H]~ 229.08702
[M+Na-2H]- 251.06897
[M]* 230.09375
M]- 230.09485

Source: Data predicted and compiled from publicly available chemical databases.

Detailed experimental 1H and 13C NMR data with complete peak assignments are not yet

published. However, general chemical shift ranges for similar bibenzyl structures can be

inferred from the literature. For accurate structural confirmation and purity assessment, it is
recommended to acquire and interpret 1H NMR, 13C NMR, COSY, HSQC, and HMBC spectra.

Experimental Protocols

Extraction and Isolation from Natural Sources

Demethylbatatasin IV is primarily found in the tubers and bulbils of various Dioscorea species

(yams).[2] The following outlines a general methodology for its extraction and isolation.
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Caption: Potential mechanisms of antimicrobial action for Demethylbatatasin IV.
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Anti-inflammatory and Antioxidant Activity

The anti-inflammatory and antioxidant activities of stilbenoids are well-documented. It is
plausible that Demethylbatatasin IV exerts its effects through the modulation of key signaling
pathways involved in inflammation and oxidative stress, such as the NF-kB and Nrf2 pathways.
However, specific studies on Demethylbatatasin IV are required to confirm these hypotheses.

Diagram 3: Postulated Anti-inflammatory and Antioxidant Signaling Pathways
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Caption: Hypothesized signaling pathways for the biological activities of Demethylbatatasin
Iv.

Future Directions

Demethylbatatasin IV represents a promising lead compound for drug discovery. Future
research should focus on:

o Complete Physicochemical Characterization: Experimental determination of melting point,
boiling point, and solubility in a wider range of solvents.
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» Full Spectroscopic Elucidation: Detailed 1D and 2D NMR studies to provide a complete and
unambiguous assignment of all proton and carbon signals.

e Mechanistic Studies: In-depth investigation of the mechanisms underlying its antimicrobial,
anti-inflammatory, and antioxidant activities, including the identification of specific molecular
targets and signaling pathways.

 In Vivo Efficacy and Safety: Preclinical studies in animal models to evaluate its therapeutic
potential and to assess its safety profile.

o Synthesis and Analogue Development: Development of efficient synthetic routes to enable
the production of larger quantities and the creation of novel analogues with improved activity
and pharmacokinetic properties.

This technical guide provides a summary of the current knowledge on Demethylbatatasin IV.
It is evident that while the foundational information is promising, significant research is still
required to fully unlock the therapeutic potential of this natural compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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